molecular formula C10H12ClNO3 B8308855 (4-Chloro-3-hydroxymethyl-benzyl)-carbamic Acid Methyl Ester

(4-Chloro-3-hydroxymethyl-benzyl)-carbamic Acid Methyl Ester

Cat. No. B8308855
M. Wt: 229.66 g/mol
InChI Key: WQILFZIQZQSPCF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Chloro-3-hydroxymethyl-benzyl)-carbamic Acid Methyl Ester is a useful research compound. Its molecular formula is C10H12ClNO3 and its molecular weight is 229.66 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C10H12ClNO3

Molecular Weight

229.66 g/mol

IUPAC Name

methyl N-[[4-chloro-3-(hydroxymethyl)phenyl]methyl]carbamate

InChI

InChI=1S/C10H12ClNO3/c1-15-10(14)12-5-7-2-3-9(11)8(4-7)6-13/h2-4,13H,5-6H2,1H3,(H,12,14)

InChI Key

WQILFZIQZQSPCF-UHFFFAOYSA-N

Canonical SMILES

COC(=O)NCC1=CC(=C(C=C1)Cl)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of [3-(tert-butyl-dimethyl-silanyloxymethyl)-4-chloro-benzyl]-carbamic acid methyl ester (5.39 g, 15.7 mmol) in MeOH (160 mL) and aq. 1M NaOH (80 mL) was heated to 80° C. for 1.5 h. The mixture was allowed to cool to rt, and was partially evaporated under reduced pressure. The aq. residue was extracted with EtOAc (3×). The combined org. extracts were dried over MgSO4, filtered, and the solvents were removed under reduced pressure. Drying the residue under high vacuum yielded the crude title compound (3.53 g, 98%) that was used further without purification. LC-MS: tR=0.72 min; ES+: 230.25.
Name
[3-(tert-butyl-dimethyl-silanyloxymethyl)-4-chloro-benzyl]-carbamic acid methyl ester
Quantity
5.39 g
Type
reactant
Reaction Step One
Name
Quantity
80 mL
Type
reactant
Reaction Step One
Name
Quantity
160 mL
Type
solvent
Reaction Step One

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